Cas no 75821-70-4 (1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid)

1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid is a brominated pyrazole derivative with a propionic acid side chain, offering versatile utility in organic synthesis and pharmaceutical research. Its structure features a 4-bromophenyl group and a phenyl substituent on the pyrazole core, enhancing its reactivity in cross-coupling reactions and serving as a key intermediate for bioactive molecule development. The propionic acid moiety further expands its applicability in conjugation and derivatization. This compound is valued for its stability, well-defined reactivity, and potential as a building block in medicinal chemistry, particularly for designing enzyme inhibitors or receptor modulators. Its high purity and consistent performance make it suitable for rigorous research applications.

1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid structure

75821-70-4 structure

Product Name:1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid

CAS No:75821-70-4

MF:C₁₈H₁₅BrN₂O₂

MW:371.227903604507

MDL:MFCD07784414

CID:560387

PubChem ID:24884394

Update Time:2025-06-07

1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-aceticacid, 1-(4-bromophenyl)-3-phenyl-
- 1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid
- 1-(4-BROMPHENYL)-3-PHENYLPYRAZOL-4-PROPIONSÄURE
- 3-[1-(4-bromophenyl)-3-phenylpyrazol-4-yl]propanoic acid
- 1-(4-Bromophenyl)-3-phenylpyrazole-4-pr&
- 75821-70-4
- 3-[1-(4-Bromophenyl)-3-phenyl-1H-pyrazol-4-yl]propanoic acid
- 1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid, 97%
- 1-(4-Bromophenyl)-3-phenylpyrazol-4-ylpropionic acid
- 3-(1-(4-Bromophenyl)-3-phenyl-1H-pyrazol-4-yl)propanoic acid
- 3-(1-(4-Bromophenyl)-3-phenyl-1H-pyrazol-4-yl)propanoicacid
- MFCD07784414
- DTXSID50676279
- G84677
- MDL： MFCD07784414
- Inchi： 1S/C18H15BrN2O2/c19-15-7-9-16(10-8-15)21-12-14(6-11-17(22)23)18(20-21)13-4-2-1-3-5-13/h1-5,7-10,12H,6,11H2,(H,22,23)
- InChI Key： LAQITLKSECQDHZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C=C(C(C2C=CC=CC=2)=N1)CCC(=O)O

Computed Properties

Exact Mass: 370.03200
Monoisotopic Mass: 370.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1A^2
XLogP3: 4

Experimental Properties

Density: 1.43
Melting Point: 143-147 °C
Boiling Point: 543.7°C at 760 mmHg
Flash Point: 282.6°C
Refractive Index: 1.645
PSA: 55.12000
LogP: 4.31900

1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid Security Information

Hazard Statement： H413
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1-(4-Bromophenyl)-3-phenylpyrazole-4-propionic acid Pricemore >>

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abcr	AB465674-1 g	1-(4-Bromophenyl)-3-phenylpyrazol-4-ylpropionic acid; .	75821-70-4		1g	€240.50	2023-04-21
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